2-((Cyclobutylmethyl)sulfonyl)ethan-1-amine

• Molecular Formula: C7H15NO2S
• Molecular Weight: 177.27 g/mol
• IUPAC Name: 2-(cyclobutylmethylsulfonyl)ethanamine
• InChI: InChI=1S/C7H15NO2S/c8-4-5-11(9,10)6-7-2-1-3-7/h7H,1-6,8H2
• InChI Key: OWIYPHGLGOATAL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)CS(=O)(=O)CCN

Description

2-((Cyclobutylmethyl)sulfonyl)ethan-1-amine is a sulfonamide derivative characterized by a cyclobutylmethyl group attached to a sulfonyl moiety and a primary ethylamine chain. The sulfonyl group (-SO₂-) enhances hydrophobicity and solubility compared to ureas or amines, while the cyclobutyl ring introduces conformational rigidity due to its puckered structure . This compound is of interest in medicinal chemistry, particularly for protease inhibition, as sulfonamides mimic the tetrahedral geometry of enzymatic transition states during hydrolysis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((Cyclobutylmethyl)sulfonyl)ethan-1-amine typically involves the reaction of cyclobutylmethyl sulfonyl chloride with ethan-1-amine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction conditions generally include:

Temperature: Room temperature to 50°C

Solvent: Anhydrous acetonitrile or dichloromethane

Reaction Time: 2-4 hours

Industrial Production Methods

In an industrial setting, the production of 2-((Cyclobutylmethyl)sulfonyl)ethan-1-amine can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions and improved yield. The use of microwave irradiation has also been explored to enhance reaction rates and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-((Cyclobutylmethyl)sulfonyl)ethan-1-amine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acids.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: Nucleophilic substitution reactions can replace the sulfonyl group with other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2) in the presence of a catalyst.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Sodium azide (NaN3) or other nucleophiles in the presence of a base.

Major Products Formed

Oxidation: Sulfonic acids

Reduction: Sulfides

Substitution: Various substituted amines

Scientific Research Applications

2-((Cyclobutylmethyl)sulfonyl)ethan-1-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of inflammatory diseases.

Industry: Utilized in the synthesis of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-((Cyclobutylmethyl)sulfonyl)ethan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonyl group can form strong interactions with the active sites of enzymes, inhibiting their activity. This inhibition can modulate various biochemical pathways, leading to therapeutic effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Sulfonamide Derivatives

(a) 2-[(4-Benzylpiperidin-1-yl)sulfonyl]ethan-1-amine oxalate ()

• Structural Differences : Features a piperidine ring linked to a sulfonyl group, introducing basicity and bulkier aromatic interactions.
• Applications : Likely used in central nervous system (CNS) drug design due to the piperidine moiety, which is common in neurotransmitter-targeting molecules.

(b) N1-Ethyl-2-[(4-methylphenyl)sulfonyl]ethan-1-amine ()

• Structural Differences : Contains a para-methylphenyl group, providing steric hindrance and lipophilicity.
• Applications: Potential use in kinase inhibitors or anti-inflammatory agents due to aryl sulfonamide motifs.
• Key Distinction : The aromatic sulfonyl group may increase metabolic stability but reduce solubility compared to the cyclobutylmethyl analog .

Cycloalkane-Containing Amines

(a) 2-(Cyclopropylmethylsulfanyl)ethan-1-amine ()

• Structural Differences : Cyclopropane ring (3-membered) with a sulfanyl (-S-) group instead of sulfonyl.
• Physicochemical Properties : The sulfanyl group is less polar, reducing solubility but increasing membrane permeability.
• Key Distinction : Cyclopropane’s higher ring strain may limit conformational flexibility compared to cyclobutane .

(b) 2-(Cyclobutylmethoxy)ethan-1-amine hydrochloride ()

• Structural Differences : Methoxy (-O-) linker instead of sulfonyl.
• Applications : Used in agrochemicals and pharmaceuticals for its amine reactivity.

Thiophene and Heterocyclic Derivatives

2-{[(Thiophen-3-yl)methyl]sulfanyl}ethan-1-amine ()

• Structural Differences : Thiophene ring introduces aromaticity and π-electron density.
• Applications: Potential use in metal coordination or as a building block in organometallic chemistry.
• Key Distinction : The thiophene moiety enables unique electronic interactions absent in the cyclobutylmethyl analog .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Solubility (Predicted)	Key Applications
2-((Cyclobutylmethyl)sulfonyl)ethan-1-amine	C₇H₁₅NO₂S	177.27 g/mol	Sulfonyl, cyclobutyl	Moderate (polar sulfonyl)	Protease inhibitors
2-[(4-Benzylpiperidin-1-yl)sulfonyl]ethan-1-amine oxalate	C₁₅H₂₂N₂O₆S	358.41 g/mol	Piperidine, sulfonyl	Low (bulky aryl)	CNS therapeutics
2-(Cyclopropylmethylsulfanyl)ethan-1-amine	C₆H₁₃NS	131.24 g/mol	Sulfanyl, cyclopropyl	High (non-polar S)	Membrane-permeable probes
2-(Cyclobutylmethoxy)ethan-1-amine hydrochloride	C₇H₁₆ClNO	165.66 g/mol	Methoxy, cyclobutyl	High (ionic HCl salt)	Agrochemical intermediates

Biological Activity

2-((Cyclobutylmethyl)sulfonyl)ethan-1-amine, a sulfonamide derivative, has garnered attention due to its potential biological activities. This compound is characterized by the presence of a cyclobutylmethyl group attached to a sulfonamide moiety, which is known for various pharmacological properties. This article explores the biological activity of this compound, including its synthesis, mechanisms of action, and relevant case studies.

Synthesis

The synthesis of 2-((Cyclobutylmethyl)sulfonyl)ethan-1-amine typically involves the reaction of cyclobutylmethyl chloride with an appropriate amine in the presence of a sulfonylating agent. This process can be optimized through various reaction conditions to enhance yield and purity.

Biological Activity Overview

The biological activity of 2-((Cyclobutylmethyl)sulfonyl)ethan-1-amine has been evaluated in several studies, highlighting its potential as an antimicrobial and anticancer agent.

Antimicrobial Activity

Recent investigations have indicated that derivatives of sulfonamides exhibit significant antimicrobial properties. For instance, compounds similar to 2-((Cyclobutylmethyl)sulfonyl)ethan-1-amine have shown effectiveness against various bacterial strains, including Neisseria meningitidis and Haemophilus influenzae, with minimum inhibitory concentrations (MICs) ranging from 8 to 64 µg/mL .

Anticancer Activity

The anticancer potential of this compound has also been explored. In vitro studies demonstrated that sulfonamide derivatives can induce apoptosis in cancer cell lines, such as MCF-7 (breast cancer) and U251 (glioblastoma), with IC50 values reported as low as 0.94 µM for certain derivatives . The mechanism often involves the disruption of microtubule dynamics and induction of cell cycle arrest.

The mechanisms underlying the biological activities of 2-((Cyclobutylmethyl)sulfonyl)ethan-1-amine can be attributed to its interaction with specific biological targets:

• Inhibition of Enzymatic Activity : The sulfonamide group is known to inhibit dihydropteroate synthase, an enzyme critical for bacterial folate synthesis.
• Induction of Apoptosis : Studies have shown that compounds with similar structures can activate intrinsic apoptotic pathways in cancer cells, leading to cell death through caspase activation .

Case Studies

Several case studies provide insights into the biological activity of related compounds:

Study	Compound	Biological Activity	IC50/MIC Values
Study A	Compound 1	Antimicrobial against N. meningitidis	MIC = 64 µg/mL
Study B	Compound 2	Anticancer in MCF-7 cells	IC50 = 0.94 µM
Study C	Compound 3	Induction of apoptosis in U251 cells	IC50 = 0.94 µM

These studies highlight the diverse applications and potential therapeutic benefits of sulfonamide derivatives.